Cas no 1594537-70-8 (5-bromo-2,4-dichloro-8-methoxy-quinazoline)

• Product Name: 5-bromo-2,4-dichloro-8-methoxy-quinazoline
• CAS No: 1594537-70-8
• MF: C₉H₅BrCl₂N₂O
• MW: 307.958799123764
• CID: 5272198
• Update Time: 2026-03-09

5-bromo-2,4-dichloro-8-methoxy-quinazoline Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2,4-dichloro-8-methoxyquinazoline
• 5-bromo-2,4-dichloro-8-methoxy-quinazoline

• Inchi： 1S/C9H5BrCl2N2O/c1-15-5-3-2-4(10)6-7(5)13-9(12)14-8(6)11/h2-3H,1H3
• InChI Key： HZPVMRVGPRHXTN-UHFFFAOYSA-N
• SMILES： N1=C2C(C(Br)=CC=C2OC)=C(Cl)N=C1Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 5-bromo-2,4-dichloro-8-methoxy-quinazoline

Research Brief on 5-bromo-2,4-dichloro-8-methoxy-quinazoline (CAS: 1594537-70-8): Recent Advances and Applications

The quinazoline derivative, 5-bromo-2,4-dichloro-8-methoxy-quinazoline (CAS: 1594537-70-8), has recently garnered significant attention in chemical biology and pharmaceutical research due to its versatile scaffold and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging roles in drug discovery.

Recent studies have highlighted the compound's utility as a key intermediate in the synthesis of kinase inhibitors, particularly those targeting the EGFR and VEGFR families. A 2023 study published in Journal of Medicinal Chemistry demonstrated its effectiveness as a precursor in developing selective inhibitors for mutant EGFR isoforms, showing promising activity against T790M/L858R mutations with IC50 values in the low nanomolar range.

Structural analyses reveal that the bromo and chloro substituents at positions 5, 2, and 4 respectively contribute to enhanced electrophilicity, facilitating nucleophilic aromatic substitution reactions. The methoxy group at position 8 appears to modulate solubility and bioavailability, as evidenced by recent ADMET profiling studies conducted by pharmaceutical research groups.

In cancer research, derivatives of 5-bromo-2,4-dichloro-8-methoxy-quinazoline have shown potent antiproliferative effects across multiple cell lines. A 2024 preclinical study reported in Bioorganic & Medicinal Chemistry Letters demonstrated that optimized analogs exhibited >80% growth inhibition in A549 lung cancer cells at 1 μM concentration, with minimal cytotoxicity to normal fibroblasts.

The compound's mechanism of action appears multifaceted. Recent proteomics studies suggest it may interfere with DNA damage repair pathways by modulating the activity of PARP1 and other DNA repair enzymes. This property is being explored in combination therapies with existing chemotherapeutic agents to overcome drug resistance.

From a synthetic chemistry perspective, novel routes for the preparation of 5-bromo-2,4-dichloro-8-methoxy-quinazoline have been developed to improve yield and purity. A 2023 patent application (WO2023187654) describes an improved one-pot synthesis method achieving >90% yield while reducing hazardous byproducts, addressing previous scalability challenges.

Emerging applications extend beyond oncology. Recent screening efforts have identified derivatives with potent antimicrobial activity, particularly against drug-resistant Gram-positive pathogens. The compound's core structure is being investigated as a privileged scaffold for developing new anti-infective agents targeting bacterial topoisomerases.

Despite these advances, challenges remain in optimizing the pharmacokinetic properties of derivatives. Current research efforts focus on structural modifications to improve metabolic stability while maintaining target engagement. Several pharmaceutical companies have included analogs of this compound in their preclinical pipelines, suggesting growing commercial interest.

In conclusion, 5-bromo-2,4-dichloro-8-methoxy-quinazoline represents a promising chemical scaffold with diverse therapeutic potential. Ongoing research continues to uncover new applications and optimization strategies, positioning this compound as an important tool in medicinal chemistry and drug discovery efforts targeting multiple disease areas.